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  4. Propan-2-yl 6-amino-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4-pyridin-4-yl-4H-pyran-3-carboxylate
Propan-2-yl 6-amino-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4-pyridin-4-yl-4H-pyran-3-carboxylate Propan-2-yl 6-amino-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4-pyridin-4-yl-4H-pyran-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 445384-11-2
VCID: VC0460308
InChI: InChI=1S/C27H27N5O3S/c1-16(2)34-27(33)24-22(35-25(30)20(14-29)23(24)17-8-10-31-11-9-17)15-36-26-19(13-28)12-18-6-4-3-5-7-21(18)32-26/h8-12,16,23H,3-7,15,30H2,1-2H3
SMILES: CC(C)OC(=O)C1=C(OC(=C(C1C2=CC=NC=C2)C#N)N)CSC3=C(C=C4CCCCCC4=N3)C#N
Molecular Formula: C27H27N5O3S
Molecular Weight: 501.6g/mol

Propan-2-yl 6-amino-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4-pyridin-4-yl-4H-pyran-3-carboxylate

CAS No.: 445384-11-2

Main Products

VCID: VC0460308

Molecular Formula: C27H27N5O3S

Molecular Weight: 501.6g/mol

Propan-2-yl 6-amino-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4-pyridin-4-yl-4H-pyran-3-carboxylate - 445384-11-2

CAS No. 445384-11-2
Product Name Propan-2-yl 6-amino-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4-pyridin-4-yl-4H-pyran-3-carboxylate
Molecular Formula C27H27N5O3S
Molecular Weight 501.6g/mol
IUPAC Name propan-2-yl 6-amino-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4-pyridin-4-yl-4H-pyran-3-carboxylate
Standard InChI InChI=1S/C27H27N5O3S/c1-16(2)34-27(33)24-22(35-25(30)20(14-29)23(24)17-8-10-31-11-9-17)15-36-26-19(13-28)12-18-6-4-3-5-7-21(18)32-26/h8-12,16,23H,3-7,15,30H2,1-2H3
Standard InChIKey MJZVQRMHVMIJDZ-UHFFFAOYSA-N
SMILES CC(C)OC(=O)C1=C(OC(=C(C1C2=CC=NC=C2)C#N)N)CSC3=C(C=C4CCCCCC4=N3)C#N
Canonical SMILES CC(C)OC(=O)C1=C(OC(=C(C1C2=CC=NC=C2)C#N)N)CSC3=C(C=C4CCCCCC4=N3)C#N
PubChem Compound 4680648
Last Modified Nov 11 2021
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